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(2E)-2-cyano-3-ethoxybut-2-

enamide

CAS No.: 158951-24-7

Cat. No.: B15275596

Get Quote

Executive Summary
Acrylamide moieties are pivotal in both polymer chemistry and drug discovery. In medicinal

chemistry, they serve as the "warhead" for Targeted Covalent Inhibitors (TCIs), forming

irreversible bonds with cysteine residues in target proteins (e.g., BTK inhibitors like Ibrutinib).

However, the electrophilicity that drives therapeutic efficacy also drives off-target cytotoxicity.

This guide objectively compares the cytotoxicity profile of various substituted acrylamides. It

establishes the causal link between chemical reactivity (Michael addition kinetics) and

biological toxicity (Glutathione depletion), providing researchers with a rational basis for

selecting "warheads" that balance potency with safety.

Mechanistic Foundation: The Electrophile-
Nucleophile Axis
The core driver of acrylamide cytotoxicity is its ability to act as a Michael Acceptor.[1] The
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-unsaturated carbonyl system reacts with soft nucleophiles within the cell.

The Mechanism of Toxicity
Entry: Acrylamides passively diffuse into the cell.

Direct Reaction: The electrophilic

-carbon attacks the thiolate anion (

) of Glutathione (GSH) or cellular proteins.

GSH Depletion: Rapid conjugation with GSH reduces the cell's antioxidant capacity.

Oxidative Stress: Loss of GSH leads to accumulation of Reactive Oxygen Species (ROS).

Apoptosis: Mitochondrial dysfunction and redox imbalance trigger cell death.

Visualization: Toxicity Pathway
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Caption: The cascade from electrophilic attack to cell death. Rate of GSH depletion (

) is the primary predictor of cytotoxicity.
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Comparative Performance Analysis
The following data synthesizes reactivity rates and cytotoxicity thresholds across key structural

classes.

Comparative Data Table
Compound
Class

Representat
ive
Compound

Structure
Feature

Reactivity (

) [1]

Cytotoxicity
(ED50/IC50)
[2]

Toxicity
Classificati
on

Bis-

Acrylamides

N,N'-

methylenebis

(acrylamide)

(NMBA)

Cross-linker,

two warheads

Very High

(~135

)

0.2 mM

(High)
Severe

Unsubstituted
Acrylamide

(AA)

Primary

amide,

unhindered

High
0.8 mM

(High)
High

N-Substituted

N-

isopropylacryl

amide

(NIPAM)

Steric bulk on

Nitrogen
Moderate

5.8 mM

(Moderate)
Moderate

N,N-

Disubstituted

N,N-

diethylacryla

mide (NDA)

High steric

hindrance

Low (~2.6

)

>10 mM

(Low)
Low

-Substituted
Methacrylami

de (MA)

Methyl on

-carbon
Negligible

15.0 mM

(Baseline)

Baseline

(Narcotic)

Structure-Activity Relationship (SAR) Insights
The

-Methyl "Brake": Adding a methyl group to the

-carbon (Methacrylamide) drastically reduces toxicity. The methyl group is electron-donating,
which stabilizes the
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-carbon and lowers its electrophilicity.[1][2][3][4] It also adds steric hindrance.
Recommendation: Use methacrylamides if covalent binding is not required, or if a very slow
reaction rate is desired.

N-Substitution Effects: Substituents on the nitrogen atom modulate reactivity primarily

through steric hindrance and solubility changes.

NIPAM is less toxic than Acrylamide because the isopropyl group sterically hinders the

approach of nucleophiles.

NMBA is exceptionally toxic because it possesses two Michael acceptor sites, doubling

the probability of "hit" events and enabling protein cross-linking.

Warhead Tuning: For drug design, unsubstituted acrylamides are often too reactive

(promiscuous). Adding steric bulk (e.g., the 4-dimethylamino-but-2-enamide in Afatinib) or

electron-withdrawing groups allows fine-tuning of the

ratio.

Experimental Protocols
To validate these profiles in your own specific context, use the following self-validating

protocols.

Protocol A: Kinetic GSH Depletion Assay (Cell-Free)
Purpose: To determine the intrinsic chemical reactivity (

) of the acrylamide variant.

Reagents:

Phosphate Buffer (PBS), pH 7.4

L-Glutathione (reduced), 10 mM stock

Test Compound (Acrylamide derivative), 10 mM stock

DTNB (Ellman’s Reagent)
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Procedure:

Incubation: Mix Test Compound (50 µM final) and GSH (500 µM final) in PBS at 37°C.

Sampling: At t=0, 15, 30, 60, 120 min, remove an aliquot.

Quenching & Detection: Add aliquot to a solution containing DTNB. DTNB reacts with

remaining free GSH to produce TNB (yellow,

= 412 nm).

Calculation: Plot ln([GSH]/[GSH]0) vs. time. The slope represents the pseudo-first-order rate

constant.

Protocol B: Comparative Cytotoxicity Screening
Purpose: To assess biological impact using metabolic activity as a proxy.

Cell Line: Neuro-2a (high sensitivity) or HepG2 (metabolic competence).

Procedure:

Seeding: Seed cells at 5,000 cells/well in 96-well plates. Adhere for 24h.

Treatment: Treat with serial dilutions of acrylamides (0.1 mM to 50 mM) for 24h or 48h.

Readout: Add CCK-8 or MTT reagent. Incubate 2h. Measure Absorbance.

Validation: Use Methacrylamide as a negative control (baseline toxicity) and Acrylamide as a

positive control.

Experimental Workflow Visualization
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Caption: Integrated workflow for correlating chemical kinetics with biological safety endpoints.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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